Cas no 2227863-16-1 ((1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine)
(1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine
- 2227863-16-1
- EN300-1777550
-
- Inchi: InChI=1S/C7H13N3/c1-5-4-9-10(3)7(5)6(2)8/h4,6H,8H2,1-3H3/t6-/m0/s1
- InChI Key: HIJMKEKVKOWTDP-LURJTMIESA-N
- SMILES: N1(C)C(=C(C)C=N1)[C@H](C)N
Computed Properties
- Exact Mass: 139.110947427g/mol
- Monoisotopic Mass: 139.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 43.8Ų
(1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1777550-0.05g |
(1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine |
2227863-16-1 | 0.05g |
$1452.0 | 2023-09-20 | ||
| Enamine | EN300-1777550-0.1g |
(1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine |
2227863-16-1 | 0.1g |
$1521.0 | 2023-09-20 | ||
| Enamine | EN300-1777550-0.25g |
(1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine |
2227863-16-1 | 0.25g |
$1591.0 | 2023-09-20 | ||
| Enamine | EN300-1777550-0.5g |
(1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine |
2227863-16-1 | 0.5g |
$1660.0 | 2023-09-20 | ||
| Enamine | EN300-1777550-1.0g |
(1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine |
2227863-16-1 | 1g |
$1729.0 | 2023-06-02 | ||
| Enamine | EN300-1777550-2.5g |
(1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine |
2227863-16-1 | 2.5g |
$3389.0 | 2023-09-20 | ||
| Enamine | EN300-1777550-5.0g |
(1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine |
2227863-16-1 | 5g |
$5014.0 | 2023-06-02 | ||
| Enamine | EN300-1777550-10.0g |
(1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine |
2227863-16-1 | 10g |
$7435.0 | 2023-06-02 | ||
| Enamine | EN300-1777550-1g |
(1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine |
2227863-16-1 | 1g |
$1729.0 | 2023-09-20 | ||
| Enamine | EN300-1777550-5g |
(1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine |
2227863-16-1 | 5g |
$5014.0 | 2023-09-20 |
(1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine
Chemical Profile of (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2227863-16-1)
Compound CAS No. 2227863-16-1, specifically identified as (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The pyrazole moiety, a key pharmacophore in this molecule, is renowned for its versatility and biological activity, making it a cornerstone in the synthesis of various pharmacologically active agents.
The structural composition of (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine encompasses a chiral center at the (1S) configuration, which is critical for its stereochemical properties and interactions with biological targets. The presence of dimethyl groups at the 1,4 positions of the pyrazole ring enhances its lipophilicity and metabolic stability, attributes that are often sought after in drug candidates. This compound’s amine functional group further contributes to its reactivity and potential for further derivatization, enabling the synthesis of more complex derivatives with tailored biological activities.
In recent years, there has been a surge in research focused on heterocyclic compounds due to their wide-ranging biological activities. Pyrazole derivatives, in particular, have been extensively studied for their roles in antimicrobial, anti-inflammatory, anti-cancer, and anti-viral applications. The specific configuration of (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine positions it as a promising candidate for further exploration in these therapeutic areas. Studies have demonstrated that modifications to the pyrazole scaffold can significantly influence the pharmacokinetic and pharmacodynamic properties of the resulting compounds.
One of the most compelling aspects of this compound is its potential as a building block for more sophisticated drug molecules. The chiral center present in (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine allows for the creation of enantiomerically pure derivatives, which are often required for optimal biological activity and reduced side effects. The dimethyl-substituted pyrazole ring not only enhances stability but also provides a scaffold for further functionalization through various chemical reactions such as alkylation, acylation, or sulfonylation.
The pharmaceutical industry has increasingly recognized the importance of chiral chemistry in drug development. Enantiopure compounds often exhibit distinct pharmacological profiles compared to their racemic counterparts. The stereochemistry of (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine plays a crucial role in determining its interaction with biological targets such as enzymes and receptors. This specificity is essential for achieving therapeutic efficacy while minimizing off-target effects.
Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have significantly improved the yield and purity of these molecules. These innovations have opened new avenues for drug discovery by allowing researchers to access previously inaccessible molecular architectures.
The biological activity of (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine has been explored in several preclinical studies. These investigations have highlighted its potential as an intermediate in the synthesis of novel therapeutic agents. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes implicated in inflammatory diseases. The amine group’s reactivity also allows for conjugation with other bioactive molecules, leading to the development of prodrugs or targeted delivery systems.
The future prospects for (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amines are vast and multifaceted. Ongoing research aims to uncover new synthetic routes that enhance scalability and cost-effectiveness while maintaining high enantiomeric purity. Additionally, computational modeling and high-throughput screening techniques are being employed to identify novel derivatives with enhanced pharmacological properties.
In conclusion, (CAS No. 2227863–16–¹), identified as (¹S)-¹-(¹⁴-dimethyl–¹H-pyrazol–⁵–yl)ethan–¹–amine, stands out as a significant compound in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its chiral configuration, lipophilic properties derived from dimethyl substitution on the pyrazole ring, and reactive amine group make it an attractive candidate for further exploration in therapeutic research. As synthetic methodologies continue to evolve and our understanding of biological targets deepens,(¹S)-¹-(¹⁴-dimethyl–¹H-pyrazol–⁵–yl)ethan–¹–amine is poised to play a pivotal role in shaping the future landscape of medicinal chemistry.
2227863-16-1 ((1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)